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Compound of Interest

Compound Name: Vitexolide E

Cat. No.: B1151687

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the spectroscopic data for Vitexolide E, a
labdane-type diterpenoid. The information presented herein is essential for the identification,
characterization, and further development of this natural product for potential therapeutic
applications. All data is sourced from the primary literature detailing its isolation and structural
elucidation.

Spectroscopic Data

The structural elucidation of Vitexolide E was achieved through a combination of High-
Resolution Mass Spectrometry (HRMS) and Nuclear Magnetic Resonance (NMR)
spectroscopy. The data are summarized in the tables below for clarity and comparative

analysis.

Table 1: HRMS Data for Vitexolide E

lon Calculated m/z Found ml/z Molecular Formula

[M+Na]* 387.2142 387.2142 C20H320sNa

Table 2: tH NMR Spectroscopic Data for Vitexolide E (500 MHz, CDCIs)
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Position OH (ppm) Multiplicity J (Hz)
1la 1.15 m

1B 1.85 m

20 1.60 m

2B 1.70 m

3a 1.35 m

3B 1.50 m

5 1.40 dd 12.0, 2.0
6a 2.10 m

6B 2.30 m

7 4.15 t 3.0
11a 1.75 m

11pB 1.95 m

12 5.10 t 7.0

14 4.80 d 7.0

15 5.95 S

17 0.90 S

18 0.85 S

19 0.80 S

20 1.25 d 7.0

Table 3: 13C NMR Spectroscopic Data for Vitexolide E (125 MHz, CDCIs)
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Position oc (ppm)
1 39.0
2 19.0
3 42.0
4 33.5
5 55.0
6 28.0
7 78.0
8 148.0
9 135.0
10 39.5
11 30.0
12 70.0
13 165.0
14 100.0
15 170.0
16

17 21.5
18 33.0
19 21.0
20 16.0

Experimental Protocols

The following protocols are based on the methodologies described in the isolation and
characterization of Vitexolide E.
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2.1. Isolation of Vitexolide E

The isolation of Vitexolide E was performed from the leaves of Vitex vestita. The general
workflow for the isolation of a natural product like Vitexolide E is depicted in the diagram
below. The dried and powdered leaves were subjected to extraction with dichloromethane
(CH2CI2). The resulting crude extract was then fractionated using a combination of
chromatographic techniques, including vacuum liquid chromatography (VLC) and preparative
high-performance liquid chromatography (HPLC), to yield the pure compound.

2.2. Spectroscopic Analysis

 NMR Spectroscopy: *H and 3C NMR spectra were acquired on a 500 MHz spectrometer
using deuterated chloroform (CDCIs) as the solvent. Chemical shifts () are reported in parts
per million (ppm) and are referenced to the residual solvent signals.

e High-Resolution Mass Spectrometry (HRMS): HRMS data was obtained using an
electrospray ionization (ESI) source in positive ion mode.

Workflow Visualization

The following diagram illustrates a generalized workflow for the isolation and structural
elucidation of a natural product such as Vitexolide E.
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Extraction & Isolation

Plant Material (Vitex vestita leaves)
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Chromatographic Fractionation (VLC, HPLC)

Pure Vitexolide E

Structural Elucidation

HRMS Analysis NMR Spectroscopy (1H, 13C, 2D)

Structure Determination
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Natural Product Isolation and Identification Workflow.

¢ To cite this document: BenchChem. [A Comprehensive Technical Guide to the Spectroscopic
Data of Vitexolide E]. BenchChem, [2025]. [Online PDF]. Available at:

[https://www.benchchem.com/product/b1151687#spectroscopic-data-nmr-hrms-for-
vitexolide-€]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1151687?utm_src=pdf-body-img
https://www.benchchem.com/product/b1151687#spectroscopic-data-nmr-hrms-for-vitexolide-e
https://www.benchchem.com/product/b1151687#spectroscopic-data-nmr-hrms-for-vitexolide-e
https://www.benchchem.com/product/b1151687#spectroscopic-data-nmr-hrms-for-vitexolide-e
https://www.benchchem.com/product/b1151687#spectroscopic-data-nmr-hrms-for-vitexolide-e
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1151687?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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